Cas no 1823312-06-6 (2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide)

• Product Name: 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide
• CAS No: 1823312-06-6
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5746525
• PubChem ID: 122199027
• Update Time: 2025-05-22

2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide
• 1823312-06-6
• EN300-197939
• 5H-Imidazo[1,2-a]azepine-3-sulfonamide, 6,7,8,9-tetrahydro-2-methyl-

• Inchi： 1S/C9H15N3O2S/c1-7-9(15(10,13)14)12-6-4-2-3-5-8(12)11-7/h2-6H2,1H3,(H2,10,13,14)
• InChI Key： PBGFFAHBNUQNBZ-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C2CCCCCN21)(N)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 505.9±52.0 °C(Predicted)
• pka: 10.13±0.20(Predicted)

Additional information on 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide

Comprehensive Overview of 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide (CAS No. 1823312-06-6)

The compound 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide (CAS No. 1823312-06-6) is a heterocyclic organic molecule featuring a unique imidazo[1,2-a]azepine core structure. This scaffold is of significant interest in medicinal chemistry due to its potential applications in drug discovery and development. The presence of a sulfonamide functional group further enhances its versatility, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in targeting enzymes and receptors, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds like 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide has surged, driven by the growing focus on precision medicine and personalized therapeutics. The compound's structural complexity allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug-like molecules. Its imidazo[1,2-a]azepine backbone is also being investigated for its potential to modulate G-protein-coupled receptors (GPCRs), a key target class in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 1823312-06-6 represents a challenging yet rewarding target for organic synthesis. The compound's sulfonamide moiety is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in drug design. Recent advancements in catalysis and green chemistry have enabled more efficient routes to such complex structures, reducing the environmental impact of chemical synthesis. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing.

The pharmacological potential of 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide is further underscored by its relevance to neurodegenerative diseases, such as Alzheimer's and Parkinson's. Researchers are actively investigating its ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeting drugs. Additionally, its imidazo[1,2-a]azepine core has shown promise in modulating ion channels and kinase activity, expanding its potential therapeutic applications.

In the context of computational chemistry and AI-driven drug discovery, CAS No. 1823312-06-6 serves as an intriguing case study. Machine learning models are being employed to predict its ADME (absorption, distribution, metabolism, and excretion) properties, accelerating the identification of viable drug candidates. This approach is particularly valuable in the era of high-throughput screening and virtual compound libraries, where efficiency and accuracy are paramount.

The commercial availability of 2-Methyl-5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-sulfonamide has also sparked interest among contract research organizations (CROs) and academic laboratories. Its use as a building block for more complex molecules highlights its importance in fragment-based drug design. Furthermore, the compound's stability under various conditions makes it suitable for long-term storage and large-scale production, addressing key logistical challenges in the pharmaceutical industry.

As the scientific community continues to explore the applications of imidazo[1,2-a]azepine derivatives, CAS No. 1823312-06-6 remains a focal point for innovation. Its combination of structural novelty and functional versatility positions it as a promising candidate for future therapeutic breakthroughs. Whether in the realm of CNS drug development or targeted cancer therapies, this compound exemplifies the intersection of chemistry and biology in modern medicine.